Cas no 1259478-23-3 (2-Amino-3-(perfluorophenyl)pyridine-5-acetonitrile)

• Product Name: 2-Amino-3-(perfluorophenyl)pyridine-5-acetonitrile
• CAS No: 1259478-23-3
• MF: C₁₃H₆F₅N₃
• MW: 299.19885969162
• CID: 4798698
• Update Time: 2025-10-24

2-Amino-3-(perfluorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(perfluorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H6F5N3/c14-8-7(9(15)11(17)12(18)10(8)16)6-3-5(1-2-19)4-21-13(6)20/h3-4H,1H2,(H2,20,21)
• InChI Key： XVBHOHAOHPWCRY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(N)=NC=C(CC#N)C=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.3
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(perfluorophenyl)pyridine-5-acetonitrile

Comprehensive Guide to 2-Amino-3-(perfluorophenyl)pyridine-5-acetonitrile (CAS No. 1259478-23-3): Properties, Applications, and Market Insights

2-Amino-3-(perfluorophenyl)pyridine-5-acetonitrile (CAS No. 1259478-23-3) is a specialized fluorinated pyridine derivative with unique chemical properties that make it valuable in advanced research and industrial applications. This compound features a perfluorophenyl group attached to a pyridine-acetonitrile backbone, offering exceptional stability and reactivity for targeted synthesis. Its molecular structure combines the electron-withdrawing effects of fluorine with the versatility of pyridine, enabling applications in pharmaceutical intermediates, agrochemical development, and material science.

The growing demand for fluorinated organic compounds in drug discovery has positioned 2-Amino-3-(perfluorophenyl)pyridine-5-acetonitrile as a key building block. Researchers frequently search for "fluorinated pyridine synthesis" or "CAS 1259478-23-3 applications," reflecting its importance in developing kinase inhibitors and bioactive molecules. The compound's high thermal stability and lipophilicity (enhanced by perfluoro substitution) make it particularly useful for optimizing drug candidates' metabolic properties.

In material science, this compound answers the industry's need for "advanced fluorinated materials." Its perfluorophenyl group contributes to creating high-performance polymers with improved chemical resistance and dielectric properties. Recent studies highlight its potential in organic electronics, where researchers explore its use in electron-transport layers for OLED devices. The compound's ability to modify surface energies also makes it valuable for developing specialty coatings with unique wetting characteristics.

The synthesis of 2-Amino-3-(perfluorophenyl)pyridine-5-acetonitrile typically involves palladium-catalyzed cross-coupling reactions between halopyridine precursors and perfluorophenyl boronic acids, followed by selective nitrile introduction. This process aligns with current trends in "green chemistry approaches," as modern protocols emphasize atom-efficient reactions and reduced solvent waste. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity (>98%), meeting stringent requirements for research applications.

Market analysis reveals increasing interest in 1259478-23-3 suppliers, particularly from pharmaceutical companies exploring "fluorine in drug design." The global market for fluorinated building blocks is projected to grow at 6.8% CAGR through 2030, driven by demand for targeted therapies and specialty materials. Proper handling requires standard laboratory precautions, with SDS documentation available from reputable suppliers. Storage recommendations include anhydrous conditions at 2-8°C to maintain stability.

Emerging applications in catalysis research demonstrate the compound's utility as a ligand precursor for transition metal complexes. Recent publications describe its derivatives as effective catalysts for C-H activation reactions, addressing the chemical industry's search for "efficient synthetic methodologies." The electron-deficient pyridine system facilitates unique metal coordination geometries, enabling novel catalytic pathways.

Environmental considerations for 2-Amino-3-(perfluorophenyl)pyridine-5-acetonitrile follow general guidelines for fluoroorganic compounds. While not classified as hazardous, proper waste management through incineration or approved chemical treatment is recommended. Researchers investigating "sustainable fluorine chemistry" are developing improved synthetic routes to enhance the compound's environmental profile while maintaining performance.

Quality control protocols for CAS 1259478-23-3 emphasize HPLC purity analysis and residual solvent testing, with leading suppliers providing certificates of analysis. The compound's stability under various conditions makes it suitable for global distribution, though transport regulations require verification based on specific jurisdictions. Current research explores its potential in fluorescent probes and bioimaging agents, expanding its utility beyond traditional applications.